Cas no 88953-28-0 (Phenol, 2-(1-propyltridecyl)-)

• Product Name: Phenol, 2-(1-propyltridecyl)-
• CAS No: 88953-28-0
• MF: C₂₂H₃₈O
• MW: 318.53652715683
• CID: 618513
• PubChem ID: 71320881
• Update Time: 2025-04-19

Phenol, 2-(1-propyltridecyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-propyltridecyl)-
• 2-hexadecan-4-ylphenol
• 88953-28-0
• 2-(HEXADECAN-4-YL)PHENOL
• DTXSID80750753

• Inchi： 1S/C22H38O/c1-3-5-6-7-8-9-10-11-12-13-17-20(16-4-2)21-18-14-15-19-22(21)23/h14-15,18-20,23H,3-13,16-17H2,1-2H3
• InChI Key： ZIBNQPWKFLDBQC-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(CCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 318.292265831g/mol
• Monoisotopic Mass: 318.292265831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 20.2Ų